3-Oxa-9-azabicyclo[3.3.1]nonan-9-yl(4-phenoxyphenyl)methanone
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Description
3-Oxa-9-azabicyclo[3.3.1]nonan-9-yl(4-phenoxyphenyl)methanone is a useful research compound. Its molecular formula is C20H21NO3 and its molecular weight is 323.392. The purity is usually 95%.
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Scientific Research Applications
Synthetic Routes and Chemical Transformations
A Novel Divergent Synthesis of Oxide-Bridged Phenylmorphans
This research outlines a synthetic pathway for creating ortho-hydroxy-e and -f oxide-bridged 5-phenylmorphans, starting from a known phenylacetonitrile. This synthesis eliminates the need for problematic diazonium reactions, showcasing a method for obtaining specific oxygenation patterns in the compound's structure (Zezula, Jacobson, & Rice, 2007).
Norrish Type I Cleavage for Synthesizing (±)-(cis-6-Methyletrahydropyran-2-yl)acetic Acid
The photo-reaction of 9-oxabicyclo[3.3.1]nonan-3-one has been studied, leading to a straightforward synthesis of a constituent of Civet through Norrish type I cleavage. This showcases the compound's utility in synthesizing complex organic molecules (Muraoka et al., 1995).
Catalysis and Organic Reactions
Development of a Highly Active Organocatalyst for Alcohol Oxidation
A three-step synthetic route has been developed for 9-azabicyclo[3.3.1]nonane N-oxyl (ABNO), a highly active organocatalyst. This catalyst shows superior performance compared to TEMPO in catalytic oxidation of alcohols to carbonyl compounds, highlighting the compound's role in enhancing chemical reactions (Shibuya et al., 2009).
Material Science and Dye Synthesis
Spectroscopy and Biological Properties of Triazine-Based Azo–Azomethine Dyes
The synthesis and characterization of macrocyclic azo–azomethine dyes, including their solvatochromism and antioxidant and antibacterial activities, have been reported. This indicates the potential application of such structures in developing new materials with desired electronic and biological properties (Ghasemian et al., 2014).
Properties
IUPAC Name |
3-oxa-9-azabicyclo[3.3.1]nonan-9-yl-(4-phenoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO3/c22-20(21-16-5-4-6-17(21)14-23-13-16)15-9-11-19(12-10-15)24-18-7-2-1-3-8-18/h1-3,7-12,16-17H,4-6,13-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQPXJTNEOVZQAO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2COCC(C1)N2C(=O)C3=CC=C(C=C3)OC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.